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Compound of Interest

Compound Name:
2-Hydroxy-4-

morpholinepropanesulphonic acid

Cat. No.: B1662656 Get Quote

CAS Number: 68399-77-9

Authored for Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of 3-Morpholino-2-

hydroxypropanesulfonic acid (MOPSO), a zwitterionic biological buffer widely utilized in

scientific research. This document will delve into its chemical and physical properties, detail its

common applications, and provide standardized experimental protocols for its use.

Introduction
3-Morpholino-2-hydroxypropanesulfonic acid, commonly known as MOPSO, is a Good's buffer,

one of a series of buffers developed by Dr. Norman Good and his colleagues in 1966.[1][2]

These buffers were designed to meet several criteria for biological research, including pKa

values near physiological pH, high water solubility, and minimal interaction with biological

components.[2] MOPSO, with a pKa of 6.9, is particularly well-suited for a variety of

applications that require a stable pH environment between 6.2 and 7.6.[3][4] Its chemical

structure, featuring a morpholine ring and a sulfonic acid group, renders it chemically stable

and minimally interactive with many metal ions, making it a reliable component in sensitive

biological assays.[5]
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Physicochemical Properties
MOPSO is a white crystalline powder with a high degree of solubility in water.[5][6] Its

zwitterionic nature at physiological pH contributes to its excellent buffering capacity. A summary

of its key quantitative properties is presented in Table 1.

Property Value Reference

CAS Number 68399-77-9 [7][8]

Molecular Formula C₇H₁₅NO₅S [8]

Molecular Weight 225.26 g/mol [8]

Appearance White crystalline powder [5][6]

Melting Point 273-274 °C [5]

pKa (at 25 °C) 6.9 [6]

Useful pH Range 6.2 - 7.6 [3][4]

Solubility in Water Soluble to 100 mM [3]

Purity ≥98% [3][8]

Applications in Research and Development
MOPSO's inert nature and stable buffering capacity make it a versatile tool in a multitude of

research applications.

Cell Culture: MOPSO is frequently used as a buffering agent in cell culture media to maintain

a stable physiological pH, which is crucial for optimal cell growth and viability.[3][9] Its low

toxicity and inability to cross the cell membrane make it an ideal choice for in vitro studies.[5]

Enzyme Assays: Many enzymatic reactions are highly pH-sensitive. MOPSO provides a

stable pH environment for a wide range of enzyme assays without interfering with the

reaction kinetics.[9]

Protein Purification and Analysis: In techniques like chromatography and electrophoresis,

maintaining a constant pH is essential for the separation and purification of proteins.
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MOPSO is often a key component of the buffers used in these applications.[3][10]

Electrophoresis: MOPSO is utilized as a running buffer in both agarose and polyacrylamide

gel electrophoresis for the separation of nucleic acids and proteins.[3][7] Its low UV

absorbance and minimal interaction with the molecules being separated ensure accurate

results.[7]

Experimental Protocols
Preparation of a 0.5 M MOPSO Buffer Solution (pH 6.9)
This protocol outlines the steps for preparing a stock solution of MOPSO buffer.

Materials:

MOPSO (free acid, MW: 225.26 g/mol )

Deionized water (dH₂O)

10 N Sodium Hydroxide (NaOH) solution

Beaker (1 L)

Graduated cylinder

Magnetic stirrer and stir bar

pH meter

Procedure:

Add 800 mL of dH₂O to a 1 L beaker.[11]

Place the beaker on a magnetic stirrer and add a stir bar.

Weigh out 112.63 g of MOPSO free acid and add it to the water while stirring.[11]

Continue stirring until the MOPSO is completely dissolved.
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Calibrate the pH meter according to the manufacturer's instructions.

Slowly add 10 N NaOH solution dropwise to the MOPSO solution to adjust the pH to 6.9.[11]

Monitor the pH closely.

Once the desired pH is reached, transfer the solution to a 1 L graduated cylinder.

Add dH₂O to bring the final volume to 1 L.[11]

Transfer the buffer to a sterile container for storage. For long-term storage, sterile filtration

through a 0.22 µm filter is recommended.

Visualizing Experimental Workflows
The following diagrams illustrate the integration of MOPSO buffer in common laboratory

workflows.

Buffer Preparation Protein Purification Workflow

Prepare MOPSO Buffer Cell Lysis in
MOPSO Lysis Buffer Centrifugation Column Chromatography

(with MOPSO Buffer) Protein Elution Analysis (e.g., SDS-PAGE)

Click to download full resolution via product page

Workflow for protein purification using MOPSO buffer.
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Assay Setup

Measurement and Analysis

Prepare Reagents in
MOPSO Assay Buffer

Combine Reagents and
Enzyme in Microplate

Prepare Enzyme Dilution
in MOPSO Buffer

Incubate at
Optimal Temperature

Measure Absorbance/
Fluorescence

Data Analysis

Click to download full resolution via product page

Generalized workflow for an enzyme assay using MOPSO buffer.

Conclusion
3-Morpholino-2-hydroxypropanesulfonic acid (MOPSO) is a highly reliable and versatile

zwitterionic buffer that plays a critical role in a wide array of biological and biochemical

research applications. Its favorable physicochemical properties, particularly its pKa near

physiological pH and its minimal interaction with biological systems, make it an indispensable

tool for researchers and scientists in academia and industry. The standardized protocols and

workflows provided in this guide are intended to facilitate its effective use and contribute to the

generation of reproducible and accurate scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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